Cas no 52313-87-8 (Dimethyl 3-Methylglutaconate)
Dimethyl 3-Methylglutaconate is a diester derivative of 3-methylglutaconic acid, commonly utilized as a versatile intermediate in organic synthesis. Its α,β-unsaturated ester structure makes it valuable for Michael additions, cycloadditions, and other conjugate addition reactions. The compound's reactivity is further enhanced by the presence of the methyl substituent, which can influence regioselectivity in synthetic pathways. It is particularly useful in the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The ester groups provide improved solubility in organic solvents, facilitating handling in various reaction conditions. Its stability under standard storage conditions ensures consistent performance in laboratory and industrial applications.
Dimethyl 3-Methylglutaconate structure
Product Name:Dimethyl 3-Methylglutaconate
CAS No:52313-87-8
MF:C8H12O4
MW:172.178483009338
MDL:MFCD00008463
CID:56205
Update Time:2025-05-28
Dimethyl 3-Methylglutaconate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 3-methylpent-2-enedioate
- Dimethyl 3-Methylglutaconate
-
- MDL： MFCD00008463
- Inchi： 1S/C8H12O4/c1-6(4-7(9)11-2)5-8(10)12-3/h4H,5H2,1-3H3/b6-4+
- InChI Key： GBQBEQOEGMZCOH-GQCTYLIASA-N
- SMILES： O(C)C(C/C(=C/C(=O)OC)/C)=O
Computed Properties
- Exact Mass: 172.07400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.6
Experimental Properties
- Color/Form: Not available
- Density: 1.095
- Boiling Point: 109-110 ºC
- Flash Point: 98 ºC
- Refractive Index: 1.456
- PSA: 52.60000
- LogP: 0.66880
- Solubility: Not available
Dimethyl 3-Methylglutaconate Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Dimethyl 3-Methylglutaconate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D474725-1g |
Dimethyl 3-Methylglutaconate |
52313-87-8 | 1g |
$ 138.00 | 2023-09-07 | ||
| TRC | D474725-5g |
Dimethyl 3-Methylglutaconate |
52313-87-8 | 5g |
$ 161.00 | 2023-09-07 | ||
| TRC | D474725-25g |
Dimethyl 3-Methylglutaconate |
52313-87-8 | 25g |
$ 460.00 | 2023-09-07 | ||
| TRC | D474725-50g |
Dimethyl 3-Methylglutaconate |
52313-87-8 | 50g |
$729.00 | 2023-05-18 | ||
| Chemenu | CM276867-10g |
Dimethyl 3-methylpent-2-enedioate |
52313-87-8 | 95% | 10g |
$442 | 2024-07-15 | |
| Chemenu | CM276867-25g |
Dimethyl 3-methylpent-2-enedioate |
52313-87-8 | 95% | 25g |
$526 | 2022-09-29 | |
| abcr | AB511615-1 g |
3-Methyl-2-pentenedioic acid 1,5-dimethyl ester; . |
52313-87-8 | 1g |
€126.60 | 2023-04-18 | ||
| abcr | AB511615-5 g |
3-Methyl-2-pentenedioic acid 1,5-dimethyl ester; . |
52313-87-8 | 5g |
€283.00 | 2023-04-18 | ||
| abcr | AB511615-25 g |
3-Methyl-2-pentenedioic acid 1,5-dimethyl ester; . |
52313-87-8 | 25g |
€867.00 | 2023-02-02 | ||
| TRC | D474725-5000mg |
Dimethyl 3-Methylglutaconate |
52313-87-8 | 5g |
$161.00 | 2023-05-18 |
Dimethyl 3-Methylglutaconate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
52313-87-8 (Dimethyl 3-Methylglutaconate) Related Products
- 924-59-4(2-Pentenedioic acid,3-methyl-, 1,5-diethyl ester)
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- 4271-99-2(Trimethyl (E)-Aconitate)
- 57056-37-8(2-Pentenedioic acid, 3-(2-methoxy-2-oxoethyl)-, dimethyl ester)
- 87384-00-7(dimethyl isopropylidenesuccinate)
- 101186-14-5(Butanedioic acid, (2-methylpropylidene)-, dimethyl ester, (Z)-)
- 20820-77-3(Trimethyl Aconitate)
- 101186-10-1(Dimethyl 2-(2-methylpropylidene)butanedioate)
- 139474-72-9(Dimethyl Propylidenesuccinate)
- 130165-75-2(Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-)
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